![molecular formula C14H12N2O3S B4881476 4-(3-hydroxy-3H-indol-3-yl)benzenesulfonamide](/img/structure/B4881476.png)
4-(3-hydroxy-3H-indol-3-yl)benzenesulfonamide
Overview
Description
4-(3-hydroxy-3H-indol-3-yl)benzenesulfonamide, also known as NSC 686, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This molecule is a sulfonamide derivative of indole, containing a hydroxyl group at the 3-position of the indole ring.
Mechanism of Action
The mechanism of action of 4-(3-hydroxy-3H-indol-3-yl)benzenesulfonamide is related to its ability to inhibit HDACs. HDACs are enzymes that remove acetyl groups from histone proteins, leading to the repression of gene expression. By inhibiting HDACs, this compound can increase the acetylation of histones, leading to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to induce G2/M cell cycle arrest in cancer cells, leading to apoptosis. It also inhibits the migration and invasion of cancer cells, which are critical steps in the metastatic process. Additionally, it has been shown to inhibit the growth of cancer stem cells, which are often resistant to chemotherapy and radiation therapy.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(3-hydroxy-3H-indol-3-yl)benzenesulfonamide in lab experiments is its high potency as an HDAC inhibitor. It has been shown to be more potent than other HDAC inhibitors such as valproic acid and trichostatin A. However, one of the limitations of using this molecule is its poor solubility in water, which can make it challenging to work with in certain experimental setups.
Future Directions
There are several future directions for the study of 4-(3-hydroxy-3H-indol-3-yl)benzenesulfonamide. One direction is the development of more soluble analogs of this molecule that can be used in a wider range of experimental setups. Another direction is the investigation of the potential of this molecule as a therapeutic agent for other diseases besides cancer, such as neurodegenerative diseases and autoimmune diseases. Additionally, the combination of this compound with other drugs or therapies could be explored to enhance its efficacy and reduce potential side effects.
Scientific Research Applications
4-(3-hydroxy-3H-indol-3-yl)benzenesulfonamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this molecule has shown promising results as an anticancer agent. Studies have shown that it can induce apoptosis in cancer cells by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a critical role in the regulation of gene expression and are often overexpressed in cancer cells.
properties
IUPAC Name |
4-(3-hydroxyindol-3-yl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3S/c15-20(18,19)11-7-5-10(6-8-11)14(17)9-16-13-4-2-1-3-12(13)14/h1-9,17H,(H2,15,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFGKCBRWDIVLHZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C=N2)(C3=CC=C(C=C3)S(=O)(=O)N)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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